Cas no 111812-58-9 (Fenpyroximate)

Fenpyroximate Properties

Names and Identifiers

• Fenpyroximate
• KIRON
• DANITORON
• DANITRON
• PAMANRIN
• ORTUS
• FENPYROXIMATE PESTANAL, 100 MG
• Benzoic acid, 4-(1,3-dimethyl-5-phenoxy-1H-pyrazol-4-yl)methyleneaminooxymethyl-, 1,1-dimethylethyl ester
• fenpyroximate (bsi, draft e-iso)
• n-Octyl acrylate
• 1,1-dimethylethyl (e)-4-(((((1,3-dimethyl-5-phenoxy-1h-pyrazol-4-yl)methylene)amino)oxy)methyl)benzoate
• tert-butyl (e)-4-(((((1,3-dimethyl-5-phenoxy-1h-pyrazol-4-yl)methylene)amino)oxy)methyl)benzoate
• (E)-1,1-dimethylethyl-4[[[[(1,3-dimethyl-5-phenoxy-1H-pyrazole-4-yl)methylene]amino]oxy]methyl]benzoate
• 1-(3-carbamoyl-3,3-diphenyl-propyl)-1-methyl-piperidinium, bromide
• Bromuro de fempiverinio [INN-Spanish]
• Fenpiverinii bromidum [INN-Latin]
• fenpiverinium bromide
• Tert-butyl 4-[(1,3-dimethyl-5-phenoxypyrazol-4-yl)methyleneaminooxymethyl]benzoate
• 4-[[[[(1,3-Dimethyl-5-phenoxy-1H-pyrazol-4-yl)methylene]amino]oxy]methyl]-benzoic acid 1,1-dimethylethyl ester
• (Z,E)-Fenpyroximate
• Fenpyroximate Solution, 1000ppm
• +Expand

• InChIKey： YYJNOYZRYGDPNH-UHFFFAOYSA-N
• Inchi： 1S/C24H27N3O4/c1-17-21(22(27(5)26-17)30-20-9-7-6-8-10-20)15-25-29-16-18-11-13-19(14-12-18)23(28)31-24(2,3)4/h6-15H,16H2,1-5H3
• SMILES： O(C1C=CC=CC=1)C1N(N=C(C=1C=NOCC1C=CC(=CC=1)C(=O)OC(C)(C)C)C)C
• BRN： 8352707

Computed Properties

• Exact Mass: 421.2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 9
• Monoisotopic Mass: 421.2
• Heavy Atom Count: 31
• Complexity: 592
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 74.9A^2

Experimental Properties

• LogP: 5.02680
• PSA: 74.94000
• Refractive Index: 1.549
• Boiling Point: 546.2°Cat760mmHg
• Melting Point: 99-102 ºC
• Flash Point: 100 °C
• Density: 1.245